4-Benzylsulfonyl-4-methylpentan-2-one
Overview
Description
4-Benzylsulfonyl-4-methylpentan-2-one is a chemical compound that belongs to the class of sulfonyl ketones. It is a white crystalline powder with a molecular weight of 270.36 g/mol. This compound has been widely used in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 4-Benzylsulfonyl-4-methylpentan-2-one is not fully understood. However, it has been suggested that this compound may exert its pharmacological effects through the inhibition of various enzymes and signaling pathways. Specifically, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
4-Benzylsulfonyl-4-methylpentan-2-one has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines, leading to a reduction in inflammation. Additionally, this compound has been found to induce apoptosis (programmed cell death) in cancer cells, suggesting its potential as an anti-cancer agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-Benzylsulfonyl-4-methylpentan-2-one in lab experiments is its high potency and selectivity. This compound has been found to exhibit potent pharmacological effects at relatively low concentrations, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its potential toxicity. It is important for researchers to use appropriate safety precautions when handling this compound.
Future Directions
There are several future directions for research involving 4-Benzylsulfonyl-4-methylpentan-2-one. One potential avenue of research is the development of new drugs based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, more research is needed to investigate the safety and toxicity of this compound, particularly in vivo.
Synthesis Methods
The synthesis of 4-Benzylsulfonyl-4-methylpentan-2-one can be achieved through various methods. One of the most common methods is the reaction of benzylsulfonyl chloride with 4-methylpentan-2-one in the presence of a base such as potassium carbonate. This reaction results in the formation of the desired compound with a high yield.
Scientific Research Applications
4-Benzylsulfonyl-4-methylpentan-2-one has been extensively used in scientific research due to its unique properties. It has been shown to have potential applications in the field of medicinal chemistry, specifically in the development of new drugs. This compound has been found to exhibit potent anti-inflammatory and anti-tumor activities, making it a promising candidate for the treatment of various diseases.
properties
CAS RN |
74508-94-4 |
|---|---|
Product Name |
4-Benzylsulfonyl-4-methylpentan-2-one |
Molecular Formula |
C13H18O3S |
Molecular Weight |
254.35 g/mol |
IUPAC Name |
4-benzylsulfonyl-4-methylpentan-2-one |
InChI |
InChI=1S/C13H18O3S/c1-11(14)9-13(2,3)17(15,16)10-12-7-5-4-6-8-12/h4-8H,9-10H2,1-3H3 |
InChI Key |
FOFSKSFSMKSUHI-UHFFFAOYSA-N |
SMILES |
CC(=O)CC(C)(C)S(=O)(=O)CC1=CC=CC=C1 |
Canonical SMILES |
CC(=O)CC(C)(C)S(=O)(=O)CC1=CC=CC=C1 |
Other CAS RN |
74508-94-4 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(3S)-1-[[(2S,3R,4R,5S,6R)-6-[[(2R,3R,4R,5S,6R)-3-[[(3S)-3-dodecanoyloxytetradecanoyl]amino]-6-(hydroxymethyl)-5-phosphonooxy-4-[(3S)-3-tetradecanoyloxytetradecanoyl]oxyoxan-2-yl]oxymethyl]-2,5-dihydroxy-4-[(3S)-3-hydroxytetradecanoyl]oxyoxan-3-yl]amino]-1-oxotetradecan-3-yl] hexadecanoate](/img/structure/B189091.png)
